2-phenoxy-N-({[2-(trifluoromethyl)phenyl]amino}carbonothioyl)acetamide

• IUPAC Name: 2-phenoxy-N-[[2-(trifluoromethyl)phenyl]carbamothioyl]acetamide
• InChI: InChI=1S/C16H13F3N2O2S/c17-16(18,19)12-8-4-5-9-13(12)20-15(24)21-14(22)10-23-11-6-2-1-3-7-11/h1-9H,10H2,(H2,20,21,22,24)
• InChI Key: SJHWTPZEZYLKTF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)OCC(=O)NC(=S)NC2=CC=CC=C2C(F)(F)F
• Molecular Formula: C16H13F3N2O2S
• Molecular Weight: 354.3 g/mol

Description

2-phenoxy-N-({[2-(trifluoromethyl)phenyl]amino}carbonothioyl)acetamide is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields such as medicine, agriculture, and materials science. This compound is also known as BAY 60-6583 and has been studied extensively for its molecular structure, synthesis, and biological activities.

Mechanism of Action

The mechanism of action of 2-phenoxy-N-({[2-(trifluoromethyl)phenyl]amino}carbonothioyl)acetamide involves the activation of the adenosine A2B receptor. This receptor plays a role in regulating various physiological processes such as inflammation, angiogenesis, and immune response. Activation of this receptor by BAY 60-6583 leads to the inhibition of inflammatory cytokines and the promotion of anti-inflammatory cytokines.
Biochemical and Physiological Effects:
Studies have shown that 2-phenoxy-N-({[2-(trifluoromethyl)phenyl]amino}carbonothioyl)acetamide has various biochemical and physiological effects. It has been shown to reduce inflammation, promote angiogenesis, and inhibit cancer cell proliferation. Additionally, this compound has been shown to have neuroprotective effects and may be useful in the treatment of neurological disorders.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-phenoxy-N-({[2-(trifluoromethyl)phenyl]amino}carbonothioyl)acetamide in lab experiments is its high potency and selectivity for the adenosine A2B receptor. This makes it an ideal tool for studying the role of this receptor in various physiological processes. However, one limitation of this compound is its low solubility in water, which may make it difficult to use in certain experiments.

Future Directions

There are several future directions for the study of 2-phenoxy-N-({[2-(trifluoromethyl)phenyl]amino}carbonothioyl)acetamide. One area of interest is its potential use in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease. Additionally, this compound may have applications in the development of new anti-inflammatory and anti-cancer drugs. Future studies may also focus on improving the solubility of this compound to make it more useful in certain lab experiments.

Synthesis Methods

The synthesis of 2-phenoxy-N-({[2-(trifluoromethyl)phenyl]amino}carbonothioyl)acetamide involves the reaction of 2-amino-5-trifluoromethylphenylthiocarbamoyl chloride with phenoxyacetic acid in the presence of a base such as triethylamine. The reaction yields the desired compound as a white solid with a melting point of 214-216°C.

Scientific Research Applications

2-phenoxy-N-({[2-(trifluoromethyl)phenyl]amino}carbonothioyl)acetamide has been studied extensively for its potential applications in various scientific fields. In medicine, this compound has been shown to have anti-inflammatory and anti-cancer properties. It has also been studied for its potential use in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.